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Abstract

Disperse Red 19 (DR19) is a benchmark pseudo-stilbene azo-dye widely utilized in non-linear
optical (NLO) applications due to its high electro-optic (EO) coefficient when poled. However,
fabricating nanophotonic structures (waveguides, microring resonators) with DR19-doped
polymers presents a distinct challenge: chemical incompatibility. Standard photoresist
developers and strippers often dissolve or crack the host polymer matrix (typically PMMA or
Polyimide) or leach the chromophore.

This guide details two field-proven protocols to bypass these limitations:
+ Photobleaching (Refractive Index Modulation): A solvent-free, planar technique.

e Reactive lon Etching (RIE) with Hard Mask: A robust method for high-confinement ridge
waveguides.

© 2026 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b1169582#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1169582?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Part 1: Material Preparation (The Guest-Host
System)

Before patterning, the optical quality of the film must be established. The "Guest-Host" system
described here uses Poly(methyl methacrylate) (PMMA) as the host and DR19 as the active
guest.

Reagents & Equipment

e Host: PMMA (950k MW for robustness, or 495k for lower viscosity).
o Guest: Disperse Red 19 (Sigma Aldrich, >97% purity).

e Solvent: Cyclohexanone (preferred for high boiling point/smooth films) or Anisole. Avoid THF
for high-quality films due to rapid evaporation causing striations.

e Substrate: Silicon wafer (with
thermal oxide undercladding, ~2
).

Preparation Protocol

e Solution Mixing:

[¢]

Dissolve PMMA in Cyclohexanone (10-15 wt% solids).

[¢]

Add DR19 to the solution.[1] Typical loading is 10 wt% relative to the polymer. Higher
concentrations (>15%) lead to chromophore aggregation and scattering losses.

[¢]

Stir magnetically at 40°C for 12 hours.

o

Filtration: Filter through a 0.2
PTFE syringe filter. Crucial: Nylon filters may dissolve in certain solvents.

e Spin Coating:
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o Static Dispense: Flood 75% of the wafer.
o Spin: 500 rpm (5s)

2000-3000 rpm (45s). Target thickness: 1.5 - 2.0

e Baking (Solvent Removal):
o Soft bake: 80°C for 10 mins (Hotplate).

o Hard bake: 150°C for 1 hour (Vacuum Oven). Note: This is below the degradation temp of
DR19 but above the

of PMMA to ensure solvent removal.
 Electric Field Poling (Mandatory for EO Activity):
o To activate the Pockels effect, the dipolar DR19 molecules must be aligned.
o Corona Poling: Heat sample to

(~105°C for doped PMMA). Apply 5-7 kV to a needle 2 cm above the sample. Cool to
room temp with voltage on.

Part 2: Patterning Protocol A - Photobleaching[1][3]
[4]

Best for: Single-mode waveguides, planar devices, and rapid prototyping. Mechanism: UV/Blue
light exposure induces trans-cis isomerization in DR19, followed by irreversible photo-oxidation.
This lowers the refractive index (

to

) in exposed areas, creating lateral confinement in the unexposed regions.

Workflow Diagram
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1. Spin & Pole Place Mask 2. Mask Alignment Expose 3. UV Exposure Bleaching 4. Refractive Index Change
(DR19:PMMA on SiO2) (Dark Field Mask) (Hg-Lamp / 400-500nm) (Exposed areas = Cladding)

Fig 1: Photobleaching Workflow. The waveguide core is defined by SHIELDING it from light.

Click to download full resolution via product page

Detailed Procedure

o Mask Selection: Use a Dark Field mask. The "transparent” lines on the mask will become the
cladding (low index), and the "dark" lines will protect the core (high index).

e EXxposure:
o Source: Mask Aligner with Mercury Arc Lamp (i-line/g-line) or a Blue Laser (488 nm).

o Wavelength: DR19 absorbs strongly between 450-520 nm. Standard UV (365 nm) works
but is less efficient than visible blue light.

o Dose: High dose required. Typically 200 - 500 J/cmz2. This is orders of magnitude higher
than photoresist exposure.

o Tip: Perform in intervals (e.g., 10 mins on, 5 mins off) to prevent thermal damage to the

polymer from the lamp heat.
e Post-Process:
o Anneal at 60°C for 30 mins to stabilize the matrix.
 Validation:
o Use Ellipsometry on a test patch to verify

. Target index contrast:

Part 3: Patterning Protocol B - RIE with Hard Mask
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Best for: High-confinement ridge waveguides, microring resonators, and sharp bends.
Challenge: You cannot spin standard photoresist directly on DR19:PMMA because the resist
solvent (PGMEA) and developer (TMAH) will attack the active layer. Solution: Use a water-

soluble barrier or a metal hard mask.

Workflow Diagram

1. Active Layer
(DR19:PMMA on SiO2)

2. Hard Mask Deposition
(200nm Aluminum or SiO2)

3. Standard Lithography
(Spin Resist -> Expose -> Develop)

Transfer Pattern

4. Etch Hard Mask
(Wet Etch or Chlorine RIE)

Define Ridge

5. Oxygen Plasma RIE
(Etches Polymer, stops at SiO2)

6. Strip Hard Mask
(Wet acid removal)

Fig 2: Reactive Ion Etching (RIE) using a Protective Hard Mask to prevent solvent damage.

Click to download full resolution via product page
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Detailed Procedure

o Hard Mask Deposition:

o Deposit 100 nm of Aluminum (Al) or Titanium (Ti) via E-beam evaporation or Sputtering
directly onto the DR19:PMMA film.

o Why Metal? It creates a perfect solvent barrier between the active polymer and the
photoresist.

 Lithography (Top Layer):

o Spin coat standard positive photoresist (e.g., S1813).

o Expose (UV) and Develop (MF-319).

o Safety: The metal layer protects the DR19 from the developer.
o Pattern Transfer 1 (Etch Metal):

o Wet etch the Aluminum using commercial Al-Etchant (Phosphoric/Acetic/Nitric acid) for
~30-60 seconds.

o Rinse with DI Water. Do not use Acetone.
o Pattern Transfer 2 (Etch Polymer):
o Load into RIE (Reactive lon Etcher).[2][3][4]
o Recipe (Oxygen Plasma):
» Gas:

(50 sccm).

= Pressure: 50-100 mTorr.

= Power: 100W RF.
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» Note: Oxygen plasma attacks organics (PMMA/DR19) aggressively but does not etch
the Aluminum mask or the underlying

cladding.

o Mask Removal:
o Strip the remaining Aluminum using the wet acid etchant.

o Rinse with water and dry.[1]

Part 4: Data Summary & Troubleshooting

~omparison of Techni

Feature Photobleaching RIE (Hard Mask)
] Buried Channel (Graded ) ]
Waveguide Type Index) Ridge / Rib (Step Index)
ndex

Index Contrast ( High (Air/Polymer contrast

Low (0.01 - 0.05)

) ~O.5)
Surface Topography Planar (Flat) Topographical (Physical Ridge)
) Absorption (if not fully Sidewall Roughness
Loss Mechanisms i
bleached) (Scattering)

) High (Deposition + 2 Etch
Complexity Low (1 Mask Step) Steps)
eps

Troubleshooting Guide

e Issue: Film Cracking during Baking.
o Cause: Thermal stress or solvent evaporation too fast.
o Fix: Ramp temperature slowly (5°C/min) rather than placing directly on a hot plate.

e |Issue: "Orange Peel" Surface Texture.
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o Cause: DR19 aggregation or humidity absorption.

o Fix: Filter solution immediately before coating; ensure humidity <40% in the cleanroom.
Issue: Loss of EO Activity (Depoling).

o Cause: Process temperature exceeded

after poling.

o Fix: In the RIE process, ensure the plasma etching does not heat the wafer above 90°C.
Use helium backside cooling or pulsed etching.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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